Cas no 2410662-22-3 (Adenosine,2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-4'-C-ethynyl-2-fluoro-,3'-butanoate)

• Product Name: Adenosine,2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-4'-C-ethynyl-2-fluoro-,3'-butanoate
• CAS No: 2410662-22-3
• MF: C₃₂H₃₆FN₅O₄Si
• MW: 601.743251800537
• CID: 6969881
• PubChem ID: 150135007
• Update Time: 2025-08-13

Adenosine,2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-4'-C-ethynyl-2-fluoro-,3'-butanoate Chemical and Physical Properties

Names and Identifiers

• 2410662-22-3
• Adenosine,2'-deoxy-5'-O-[(1,1-dimethylethyl)diphenylsilyl]-4'-C-ethynyl-2-fluoro-,3'-butanoate

• Inchi： 1S/C32H36FN5O4Si/c1-6-14-26(39)41-24-19-25(38-21-35-27-28(34)36-30(33)37-29(27)38)42-32(24,7-2)20-40-43(31(3,4)5,22-15-10-8-11-16-22)23-17-12-9-13-18-23/h2,8-13,15-18,21,24-25H,6,14,19-20H2,1,3-5H3,(H2,34,36,37)/t24-,25+,32+/m0/s1
• InChI Key： FCBANZWJGVUGPL-BRUQSJHLSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OC[C@]1(C#C)[C@H](C[C@H](N2C=NC3C(N)=NC(=NC2=3)F)O1)OC(CCC)=O

Computed Properties

• Exact Mass: 601.25205934Da
• Monoisotopic Mass: 601.25205934Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 991
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų